Cas no 70593-57-6 (4,6-dichloropyridine-3-carboxamide)

• Product Name: 4,6-dichloropyridine-3-carboxamide
• CAS No: 70593-57-6
• MF: C₆H₄Cl₂N₂O
• MW: 191.014759063721
• MDL: MFCD01646073
• CID: 548043
• PubChem ID: 600044
• Update Time: 2025-06-08

4,6-dichloropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloronicotinamide
• 3-Pyridinecarboxamide,4,6-dichloro-
• 4,6-DICHLORO-NICOTINAMIDE
• 4,6-DICHLOROPYRIDINE-3-CARBOXAMIDE
• 4,6-Dichloro-3-pyridinecarboxamide
• J-514140
• DTXSID80344873
• FT-0646497
• Pyridine-3-carboxamide, 4,6-dichloro-
• AKOS005073349
• AC-907/30003059
• MFCD01646073
• FT-0617242
• LD-0731
• 4,6-dichloropyridine-3-carboxamide;4,6-Dichloronicotinamide
• 4,6-Dichloronicotinamide #
• 70593-57-6
• SCHEMBL384113
• 3-Pyridinecarboxamide, 4,6-dichloro-
• AMY36919
• AC-30167
• 4,6-dichloro nicotinamide
• SY046611
• CS-W019071
• A836929
• C6H4Cl2N2O
• 4,6-dichloropyridine-3-carboxamide

• MDL： MFCD01646073
• Inchi： 1S/C6H4Cl2N2O/c7-4-1-5(8)10-2-3(4)6(9)11/h1-2H,(H2,9,11)
• InChI Key： IQVYHPUXNYVYFW-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(N)=O)Cl

Computed Properties

• Exact Mass: 189.97000
• Monoisotopic Mass: 189.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.524
• Melting Point: 153-155°
• Boiling Point: 302.9°C at 760 mmHg
• Flash Point: 137.0±27.9 °C
• Refractive Index: 1.603
• PSA: 55.98000
• LogP: 2.18760

4,6-dichloropyridine-3-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4,6-dichloropyridine-3-carboxamide

Comprehensive Analysis of 4,6-Dichloropyridine-3-carboxamide (CAS No. 70593-57-6): Properties, Applications, and Industry Trends

4,6-Dichloropyridine-3-carboxamide (CAS No. 70593-57-6) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated pyridine derivative serves as a critical building block in synthesizing biologically active molecules, particularly in developing novel crop protection agents and pharmaceutical intermediates. The compound's molecular structure, featuring both carboxamide functionality and dichloro substitution, enables diverse chemical modifications that researchers are actively exploring for various applications.

Recent studies highlight the growing importance of pyridine-based compounds in addressing global challenges such as sustainable agriculture and drug discovery. As the scientific community searches for solutions to antimicrobial resistance and crop yield optimization, 4,6-dichloropyridine-3-carboxamide emerges as a valuable scaffold. Its structure-activity relationship has shown promising results in preliminary studies for developing new classes of enzyme inhibitors, making it a subject of increasing research interest in both academic and industrial laboratories.

The synthesis of CAS 70593-57-6 typically involves multi-step processes starting from commercially available pyridine precursors. Modern green chemistry approaches are being applied to optimize its production, reducing environmental impact while maintaining high purity standards required for pharmaceutical applications. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's structural integrity, with typical purity levels exceeding 98% for research-grade material.

In material science applications, researchers are investigating 4,6-dichloropyridine-3-carboxamide as a potential precursor for functionalized polymers and coordination complexes. Its ability to form stable metal-organic frameworks (MOFs) is particularly noteworthy, with potential applications in catalysis and molecular recognition systems. These developments align with current market trends favoring multifunctional materials with tailored properties for specific industrial applications.

From a commercial perspective, the global market for fine chemical intermediates like 70593-57-6 is experiencing steady growth, driven by increasing R&D investments in precision agriculture and targeted therapeutics. Suppliers are responding to demand for high-purity research chemicals by implementing rigorous quality control measures and developing customized packaging solutions to ensure product stability during storage and transportation.

Safety considerations for handling 4,6-dichloropyridine-3-carboxamide follow standard laboratory protocols for organic compounds, with particular attention to proper ventilation and personal protective equipment. While not classified as highly hazardous, its chlorinated structure warrants careful handling procedures that research institutions and manufacturing facilities typically address through comprehensive chemical safety training programs.

Future research directions for CAS 70593-57-6 include exploring its potential in bioconjugation chemistry and as a template for developing selective biological probes. The compound's versatility positions it as an important tool in medicinal chemistry optimization campaigns, where researchers systematically modify its structure to enhance desired biological activities while minimizing off-target effects.

Environmental fate studies of pyridine carboxamide derivatives are becoming increasingly important as regulatory agencies worldwide strengthen chemical safety assessments. Preliminary biodegradation data suggests that 4,6-dichloropyridine-3-carboxamide undergoes moderate breakdown in soil systems, though further research is needed to fully understand its ecotoxicological profile under various environmental conditions.

The patent landscape surrounding 70593-57-6 reveals growing intellectual property activity, particularly in applications related to plant health management and therapeutic agent development. This reflects the compound's potential commercial value as industries seek innovative solutions to address challenges in food security and healthcare innovation.

Analytical method development for 4,6-dichloropyridine-3-carboxamide continues to advance, with recent publications describing highly sensitive LC-MS detection techniques capable of quantifying trace amounts in complex matrices. These methodological improvements support quality control in manufacturing processes and enable more precise metabolic studies of derivatives containing this molecular scaffold.

As the scientific community's understanding of heterocyclic chemistry deepens, 4,6-dichloropyridine-3-carboxamide stands out as a versatile intermediate with untapped potential. Its balanced combination of reactivity and structural stability makes it particularly valuable for designing next-generation bioactive compounds, ensuring its continued relevance in chemical research and development pipelines worldwide.